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Compound of Interest

Compound Name: 6-Chloro-2-methylquinolin-4-ol
CAS No.: 15644-86-7
Cat. No.: B098667
Get Quote
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Executive Summary

6-Chloro-2-methylquinolin-4-ol (also designated as 6-chloro-2-methyl-1H-quinolin-4-one) is a
fused heterocyclic scaffold widely utilized as an intermediate in the synthesis of antimalarials,
antibiotics, and specific kinase inhibitors.[1] Its utility is defined by its amphoteric nature and the
electronic influence of the chlorine substituent at the C6 position. This guide provides a
rigorous analysis of its solid-state properties, solution-phase tautomerism, and spectral
fingerprints.[1]

Key Metrics:

e CAS Number: 15644-86-7[1][2][3][4][5][6][7]
e Molecular Formula: C10HsCINOI[2]

e Molecular Weight: 193.63 g/mol [4][6][8]

¢ Primary Characteristic: High-melting solid (>300°C) exhibiting dominant keto-tautomerism in
neutral media.[1]
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Molecular Identity & Structural Dynamics
The Tautomeric Equilibrium

The nomenclature "quinolin-4-ol" suggests an aromatic enol structure; however, experimental
evidence confirms that the compound exists predominantly as the 4-quinolone (keto form) in
the solid state and in polar solvents (DMSO, MeOH).[1] This equilibrium is critical for
understanding its solubility profile and binding affinity in biological targets.

o Keto Form (Left): Stabilized by N-H...O intermolecular hydrogen bonding, leading to high
lattice energy and poor aqueous solubility.

e Enol Form (Right): Aromatic 4-hydroxyquinoline, accessible primarily in high pH conditions
(formation of enolate) or gas phase.[1]

Visualization of Tautomerism

The following diagram illustrates the proton transfer equilibrium between the N1 nitrogen and
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Figure 1: Tautomeric equilibrium and ionization states. The keto form is the thermodynamically
stable species in neutral environments.[1]

Physicochemical Properties[5][11][12][13]
Solid-State Characteristics
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The presence of the chlorine atom at C6 and the methyl group at C2 significantly alters the

crystal packing compared to the unsubstituted quinolone.

Property Value Context & Analysis
Indicates strong intermolecular
H-bonding (dimer formation)
Melting Point 320-322 °C typical of 4-quinolones.[1]
Decomposition often
accompanies melting.
i Coloration intensifies upon
Off-white to pale yellow o ) )
Appearance oxidation or trace impurity
powder
presence.
The "ol" form calculates higher
(~4.0), but the dominant polar
LogP (Calc) ~25-29 )
"one" form dictates actual
lipophilicity.
o Deprotonation of the N-H (or
pKa (Acidic) ~11.0 )
O-H). Very weak acid.
) Protonation of the carbonyl
pKa (Basic) ~2.3

oxygen. Very weak base.

Solubility Profile

The compound is notoriously insoluble in water and non-polar organics (hexane, ether) due to

its high crystal lattice energy.

» High Solubility: DMSO, DMF, hot Glacial Acetic Acid.

e Moderate Solubility: Hot Methanol/Ethanol.

¢ Insoluble: Water, Diethyl Ether, Chloroform (at RT).

Synthesis Pathway (Conrad-Limpach)[1]
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To ensure high purity for characterization, the Conrad-Limpach synthesis is the industry
standard. This method avoids the formation of the isomeric 2-hydroxy-4-methylquinoline (Knorr
product) by controlling the kinetic vs. thermodynamic reaction conditions.[1]

Reaction Scheme
e Condensation: 4-Chloroaniline + Ethyl Acetoacetate

Enamine Intermediate.

e Cyclization: Thermal cyclization at high temperature (>250°C) in a heat transfer medium
(e.g., Dowtherm A).

4-Chloroaniline + Ethyl Acetoacetate
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Figure 2: The Conrad-Limpach synthesis route favoring the 4-hydroxy isomer.

Spectral Characterization
NMR Spectroscopy (*H NMR)

Data is typically acquired in DMSO-de due to solubility constraints.[1]

0 2.38 ppm (s, 3H): Methyl group at C2.

0 5.95 ppm (s, 1H): Proton at C3 (Vinyl proton of the quinolone ring).

o 7.55 ppm (dd, 1H, J=8.8, 2.4 Hz): Proton at C7.

0 7.65 ppm (d, 1H, J=8.8 Hz): Proton at C8.

0 8.05 ppm (d, 1H, J=2.4 Hz): Proton at C5 (Deshielded by carbonyl).

0 11.80 ppm (br s, 1H): N-H proton (indicative of keto form).

Mass Spectrometry[9]

e Method: ESI+ or El.

e M+ Peak: 193.03 (100%), 195.03 (33%). The 3:1 ratio confirms the presence of a single
Chlorine atom.

Experimental Protocols
Protocol A: Synthesis Verification

Objective: Synthesize and purify 6-Chloro-2-methylquinolin-4-ol to >98% purity.

e Condensation: Mix 4-chloroaniline (1 eq) and ethyl acetoacetate (1.1 eq) with catalytic HCI (3
drops) in benzene or toluene. Reflux with a Dean-Stark trap to remove water.[1]

« |solation of Intermediate: Evaporate solvent to obtain the oily enamine (ethyl 3-(4-
chlorophenylamino)but-2-enoate).[1]
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Cyclization: Add the enamine dropwise to boiling diphenyl ether (250°C). Caution: Vigorous
reaction. Stir for 30 minutes.

Purification: Cool the mixture to room temperature. The product will precipitate. Filter and
wash copiously with hexane (to remove diphenyl ether) and acetone.

Recrystallization: Recrystallize from DMF or glacial acetic acid if necessary.

Protocol B: pKa Determination (Spectrophotometric)

Objective: Determine the ionization constants due to low aqueous solubility.

Stock Solution: Dissolve 1 mg of compound in 10 mL DMSO.

Buffer Preparation: Prepare a series of aqueous buffers ranging from pH 1 to pH 13.
Titration: Add 50 pL of stock solution to 2.5 mL of each buffer.

Analysis: Measure UV-Vis absorbance (200-400 nm).

o Acidic Shift: Observe bathochromic shift at pH < 2 (Protonation).

o Basic Shift: Observe shift at pH > 11 (Enolate formation).

o Calculation: Plot Absorbance vs. pH at

to determine the inflection points (pKa).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Whitepaper: Physicochemical Profiling of 6-
Chloro-2-methylquinolin-4-ol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098667/docs#technical-whitepaper-physicochemical-
profiling-of-6-chloro-2-methylquinolin-4-ol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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